Cas no 2228932-31-6 (3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228932-31-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5853282
• PubChem ID: 165966354
• Update Time: 2025-06-11

3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid
• 2228932-31-6
• EN300-1768820

• Inchi： 1S/C13H13NO3/c15-9-6-13(7-9,12(16)17)11-5-8-3-1-2-4-10(8)14-11/h1-5,9,14-15H,6-7H2,(H,16,17)
• InChI Key： DEORWJPCBHIJQF-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2=CC3C=CC=CC=3N2)C1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.3Ų

Additional information on 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228932-31-6)

3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228932-31-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique fusion of cyclobutane and indole moieties, which are both well-documented scaffolds in drug discovery. The presence of a hydroxyl group and a carboxylic acid functionality further enhances its potential as a pharmacophore, making it a candidate for further exploration in the development of novel therapeutic agents.

The indole core is particularly noteworthy, as it is a common structural motif found in numerous bioactive natural products and synthetic drugs. Compounds containing the indole ring have demonstrated a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, indole derivatives have been extensively studied for their role in modulating immune responses and inhibiting the growth of various cancer cell lines. The integration of the indole moiety into the cyclobutane framework in 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid introduces additional conformational constraints that could influence its binding affinity and selectivity towards biological targets.

The hydroxyl group and the carboxylic acid functionality are critical for the compound's reactivity and potential biological interactions. Hydroxyl groups are known to participate in hydrogen bonding, which is essential for enzyme-substrate interactions and receptor binding. Similarly, carboxylic acids can act as proton donors or acceptors, facilitating various biochemical processes. The combination of these functional groups within the cyclobutane-indole structure suggests that this compound may exhibit multiple modes of action, making it a promising candidate for multitarget drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that the indole ring can interact with aromatic residues in protein targets, while the cyclobutane moiety may stabilize the compound's conformation through its rigid structure. Additionally, the hydroxyl and carboxylic acid groups can form hydrogen bonds with polar residues, enhancing binding affinity. These insights have guided the design of analogs with improved pharmacokinetic profiles and reduced off-target effects.

In vitro studies have begun to uncover the potential biological activities of 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid. Preliminary experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. For example, its ability to modulate the activity of cyclooxygenase (COX) enzymes has been explored, as COX inhibitors are well-known for their anti-inflammatory properties. Furthermore, its interaction with transcription factors involved in cancer progression has been investigated, highlighting its potential as an anticancer agent.

The synthesis of 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid presents unique challenges due to its complex structure. However, recent methodological advances in organic synthesis have made it more feasible to construct such molecules with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to introduce the indole and cyclobutane moieties efficiently. These synthetic strategies not only enhance scalability but also allow for structural modifications to optimize biological activity.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design (SBDD) in developing novel therapeutics. 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid exemplifies how combining different pharmacophoric elements can lead to innovative drug candidates. Its unique structural features make it a valuable scaffold for exploring new chemical spaces, potentially leading to breakthroughs in treating challenging diseases.

Future research directions may focus on exploring derivatives of 3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid to enhance its pharmacological properties. By modifying substituents on the indole ring or introducing additional functional groups into the cyclobutane moiety, researchers can fine-tune its biological activity and reduce potential side effects. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential.

In conclusion,3-hydroxy-1-(1H-indol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228932-31-6) is a structurally fascinating compound with significant promise in pharmaceutical research. Its unique combination of cyclobutane and indole moieties, along with functional groups such as hydroxyl and carboxylic acid, makes it an attractive candidate for drug discovery. Ongoing studies aim to elucidate its biological activities and optimize its pharmacological properties, potentially leading to new treatments for various diseases.